Cas no 2229396-84-1 (3-(2-chloro-6-methylphenyl)-2-oxopropanoic acid)

• Product Name: 3-(2-chloro-6-methylphenyl)-2-oxopropanoic acid
• CAS No: 2229396-84-1
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 5985934
• PubChem ID: 137731504
• Update Time: 2025-10-12

3-(2-chloro-6-methylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methylphenyl)-2-oxopropanoic acid
• SY341264
• 2229396-84-1
• EN300-1979319

• Inchi： 1S/C10H9ClO3/c1-6-3-2-4-8(11)7(6)5-9(12)10(13)14/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： JVPOYDIZJKDKPH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1CC(C(=O)O)=O

Computed Properties

• Exact Mass: 212.0240218g/mol
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-(2-chloro-6-methylphenyl)-2-oxopropanoic acid

3-(2-chloro-6-methylphenyl)-2-oxopropanoic acid

3-(2-chloro-6-methylphenyl)-2-oxopropanoic acid, also known by its CAS number 2229396-84-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structure that combines a phenyl ring with substituents and a ketone group. The molecule's structure is defined by the presence of a chlorine atom at the 2-position and a methyl group at the 6-position of the phenyl ring, which imparts distinct chemical and biological properties.

The synthesis of 3-(2-chloro-6-methylphenyl)-2-oxopropanoic acid typically involves multi-step organic reactions, often starting from chlorobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, to enhance the sustainability of this compound's production.

The compound's chemical properties make it a valuable intermediate in the pharmaceutical industry. It has been studied for its potential as a building block in drug design, particularly in the development of anti-inflammatory agents and antioxidants. Recent studies have highlighted its ability to modulate cellular signaling pathways, suggesting its role in combating oxidative stress and inflammation-related diseases.

In addition to its pharmacological applications, 3-(2-chloro-6-methylphenyl)-2-oxopropanoic acid has shown promise in agricultural applications. Its ability to act as a plant growth regulator has been explored in controlled experiments, where it demonstrated potential to enhance crop yield under stress conditions such as drought or salinity.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies, revealing that certain microbial strains can effectively metabolize this compound under specific conditions, reducing its persistence in the environment.

In conclusion, 3-(2-chloro-6-methylphenyl)-2-oxopropanoic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in both academic and industrial settings.